Cas no 79-74-3 (2,5-Di-tert-amylhydroquinone)

2,5-Di-tert-amylhydroquinone (DTBHQ) is a substituted hydroquinone derivative primarily used as an antioxidant and stabilizer in industrial applications. Its molecular structure, featuring bulky tert-amyl groups, enhances steric hindrance, improving oxidative stability and resistance to degradation under harsh conditions. DTBHQ is particularly effective in inhibiting autoxidation in polymers, lubricants, and other hydrocarbon-based systems, extending product shelf life and performance. Its low volatility and compatibility with various matrices make it suitable for high-temperature applications. Additionally, DTBHQ exhibits synergistic effects when combined with other stabilizers, further enhancing its utility in formulations requiring long-term oxidative resistance. The compound is valued for its reliability in demanding industrial environments.
2,5-Di-tert-amylhydroquinone structure
2,5-Di-tert-amylhydroquinone structure
Product name:2,5-Di-tert-amylhydroquinone
CAS No:79-74-3
MF:C16H26O2
MW:250.376445293427
MDL:MFCD00027029
CID:34187
PubChem ID:87566994

2,5-Di-tert-amylhydroquinone Chemical and Physical Properties

Names and Identifiers

    • 2,5-Di-tert-pentylbenzene-1,4-diol
    • 2,5-Bis(1,1-dimethylpropyl)hydroquinone
    • 2,5-Di-tert-amylhydroquinone
    • 2,5-Di(tert-amyl)hydroquinone
    • Lowinox? AH25
    • 2,5-Di-tert-pentylhydroquinone
    • Santouar A
    • Santovar A
    • Dahq
    • Antage DAH
    • Diamylhydroquinone
    • 1,4-Benzenediol, 2,5-bis(1,1-dimethylpropyl)-
    • 2,5-Di-t-amylhydroquinone
    • Hydroquinone, 2,5-di-tert-pentyl-
    • Hydroquinone, 2,5-di-t-pentyl-
    • Hydroquinone, 2,5-di-tert-amyl-
    • 2,5-DI-T-PENTYLHYDROQUINONE
    • 2,5-Di-tert-amylbenzene-1,4-diol
    • 2,5-bis(2-methylbutan-2-yl)benzene-1,4-diol
    • 2,
    • 2,5-Bis(1,1-dimethylpropyl)-1,4-benzenediol (ACI)
    • Hydroquinone, 2,5-di-tert-pentyl- (6CI, 7CI, 8CI)
    • 2,5-Di(tert-amyl)-1,4-benzohydroquinone
    • 2,5-Di-tert-pentyl-1,4-benzenediol
    • AH 25
    • Antioxidant DAH
    • Bostex 517
    • DAH
    • DTAHQ
    • Lowinox AH 25
    • Nocrac DAH
    • NSC 455
    • NSC 6267
    • Santovar TAHQ
    • MDL: MFCD00027029
    • Inchi: 1S/C16H26O2/c1-7-15(3,4)11-9-14(18)12(10-13(11)17)16(5,6)8-2/h9-10,17-18H,7-8H2,1-6H3
    • InChI Key: CZNRFEXEPBITDS-UHFFFAOYSA-N
    • SMILES: OC1C(C(CC)(C)C)=CC(O)=C(C(CC)(C)C)C=1

Computed Properties

  • Exact Mass: 250.19300
  • Monoisotopic Mass: 250.193
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 40.5
  • Tautomer Count: 4
  • Surface Charge: 0

Experimental Properties

  • Color/Form: White or light beige powder
  • Density: 0.9781 (rough estimate)
  • Melting Point: 178.0 to 181.0 deg-C
  • Boiling Point: 353.51°C (rough estimate)
  • Flash Point: 162.7 °C
  • Refractive Index: 1.6000 (estimate)
  • PSA: 40.46000
  • LogP: 4.47300
  • Merck: 3304
  • Solubility: Soluble in ethyl acetate, insoluble in petroleum ether

2,5-Di-tert-amylhydroquinone Security Information

2,5-Di-tert-amylhydroquinone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D0299-25G
2,5-Di-tert-amylhydroquinone
79-74-3 >93.0%(GC)
25g
¥245.00 2024-04-16
abcr
AB140867-25 g
2,5-Di-tert-amylhydroquinone, 93%; .
79-74-3 93%
25 g
€50.10 2023-07-20
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D155505-500G
2,5-Di-tert-amylhydroquinone
79-74-3 >93.0%(GC)
500g
¥2029.90 2023-09-03
1PlusChem
1P003GHS-500g
2,5-Di-tert-pentylbenzene-1,4-diol
79-74-3 >93.0%(GC)
500g
$193.00 2025-02-19
Aaron
AR003GQ4-100g
2,5-Di-tert-pentylbenzene-1,4-diol
79-74-3 93%
100g
$103.00 2025-01-22
eNovation Chemicals LLC
D755158-100g
2,5-Di-tert-pentylbenzene-1,4-diol
79-74-3 93.0%
100g
$160 2025-02-27
1PlusChem
1P003GHS-5g
2,5-Di-tert-pentylbenzene-1,4-diol
79-74-3 >95% (GC)
5g
$297.00 2025-03-21
abcr
AB140867-500 g
2,5-Di-tert-amylhydroquinone, 93%; .
79-74-3 93%
500 g
€264.20 2023-07-20
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D155505-25G
2,5-Di-tert-amylhydroquinone
79-74-3 >93.0%(GC)
25g
¥155.90 2023-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D0299-25g
2,5-Di-tert-amylhydroquinone
79-74-3 93.0%(GC)
25g
¥270.0 2022-05-30

2,5-Di-tert-amylhydroquinone Production Method

Synthetic Routes 1

Reaction Conditions
1.1 Catalysts: Tungstic acid (H2WO4) ;  rt → 300 °C; 6 h, 300 °C
Reference
Highly selective conversion of guaiacol to tert-butylphenols in supercritical ethanol over a H2WO4 catalyst
Mai, Fuhang; et al, RSC Advances, 2019, 9(5), 2764-2771

Synthetic Routes 2

Reaction Conditions
1.1 Reagents: Sulfuric acid
Reference
Antioxidants and stabilizers. X. Preparation of some hydroquinone alkyl derivatives
Pospisil, J.; et al, Collection of Czechoslovak Chemical Communications, 1966, 31(1), 98-105

2,5-Di-tert-amylhydroquinone Raw materials

2,5-Di-tert-amylhydroquinone Preparation Products

2,5-Di-tert-amylhydroquinone Related Literature

Additional information on 2,5-Di-tert-amylhydroquinone

2,5-Di-tert-amylhydroquinone (CAS No. 79-74-3): A Comprehensive Guide to Its Properties and Applications

2,5-Di-tert-amylhydroquinone (CAS No. 79-74-3), often abbreviated as DTAHQ, is a specialized organic compound widely recognized for its antioxidant properties. This hydroquinone derivative is a white to light yellow crystalline powder, soluble in organic solvents like ethanol and acetone but insoluble in water. Its molecular formula is C16H26O2, and it is primarily used in industries requiring stabilizers for polymers, photographic chemicals, and cosmetic formulations.

One of the most searched questions about 2,5-Di-tert-amylhydroquinone is its role in anti-aging skincare. Recent studies highlight its efficacy as a free radical scavenger, making it a popular ingredient in serums and creams aimed at reducing oxidative stress. Users often inquire about its safety profile, and research confirms its low toxicity when used within regulated concentrations. Additionally, its compatibility with UV filters has sparked interest in sunscreen formulations, aligning with the growing demand for multifunctional cosmetic additives.

In the polymer industry, DTAHQ is valued for its ability to inhibit thermal degradation of plastics, particularly in high-temperature applications. Manufacturers frequently search for alternatives to traditional stabilizers, and this compound offers a balance of efficiency and cost-effectiveness. Its long-term stability under harsh conditions makes it a preferred choice for engineering plastics and rubber products.

Environmental concerns have also driven interest in sustainable antioxidants. While 2,5-Di-tert-amylhydroquinone is synthetic, its biodegradability and minimal ecological impact are under investigation. Researchers are exploring its potential in green chemistry initiatives, particularly in reducing waste from industrial processes. This aligns with the broader trend of eco-friendly additives in material science.

From a technical standpoint, the synthesis of CAS No. 79-74-3 involves the alkylation of hydroquinone with tert-amyl alcohol, a process optimized for high yield and purity. Analytical methods like HPLC and GC-MS are commonly employed to verify its quality, ensuring compliance with industrial standards. Storage recommendations emphasize protection from light and moisture to maintain its efficacy.

In conclusion, 2,5-Di-tert-amylhydroquinone is a versatile compound bridging gaps between cosmetic science, polymer engineering, and sustainability. Its multifaceted applications and ongoing research into safer alternatives ensure its relevance in evolving markets. For professionals seeking reliable data, peer-reviewed journals and regulatory databases remain the best sources for updated information.

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Amadis Chemical Company Limited
(CAS:79-74-3)2,5-Di-tert-amylhydroquinone
A864813
Purity:99%
Quantity:500g
Price ($):253.0